molecular formula C13H10ClN3O2 B8455440 4-nitro-N-phenylbenzenecarbohydrazonoyl chloride CAS No. 20147-55-1

4-nitro-N-phenylbenzenecarbohydrazonoyl chloride

Cat. No.: B8455440
CAS No.: 20147-55-1
M. Wt: 275.69 g/mol
InChI Key: SBJHMUCWWOHVTD-UHFFFAOYSA-N
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Description

4-nitro-N-phenylbenzenecarbohydrazonoyl chloride is a useful research compound. Its molecular formula is C13H10ClN3O2 and its molecular weight is 275.69 g/mol. The purity is usually 95%.
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Properties

CAS No.

20147-55-1

Molecular Formula

C13H10ClN3O2

Molecular Weight

275.69 g/mol

IUPAC Name

4-nitro-N-phenylbenzenecarbohydrazonoyl chloride

InChI

InChI=1S/C13H10ClN3O2/c14-13(16-15-11-4-2-1-3-5-11)10-6-8-12(9-7-10)17(18)19/h1-9,15H

InChI Key

SBJHMUCWWOHVTD-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)NN=C(C2=CC=C(C=C2)[N+](=O)[O-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A quantity (12.86 g., 0.05 mole) of p-nitrobenzoic acid phenylhydrazide, prepared according to the method described by J. Hausknecht, Chem. Ber. 22, p. 324 (1889), was added to a suspension of 10.41 g. (0.05 mole) phosphorus pentachloride in 75 ml. carbon tetrachloride, and the resulting suspension was heated to the reflux temperature. Heating at the reflux temperature was continued until evolution of hydrogen chloride gas ceased. After cooling the reaction mixture to about 25° C., it was poured into an ice-cold suspension of 15.5 g. (0.17 mole) of phenol in 50 ml. carbon tetrachloride. When the reaction between the phenol and the p-nitrobenzoyl chloride (dichlorophosphinyl)phenylhydrazone intermediate was completed, the carbon tetrachloride solvent and other volatile components were removed by evaporation under reduced pressure at 30° C. The resulting suspension of p-nitrobenzoyl chloride phenylhydrazone in triphenyl phosphate was filtered and the filter cake comprising the p-nitrobenzoyl chloride phenylhydrazone was washed with 100 ml. carbon tetrachloride, 50 ml. methanol, and 50 ml. ether. The solid on the filter was recrystallized from a solvent mixture consisting of 100 ml. benzene and 300 ml. naphtha (boiling range 203° to 212° F.). There was thus obtained 4.10 g. of p-nitrobenzoyl chloride phenylhydrazone having a melting point of 156° to 157.5° C. A second recrystallization from a mixture of benzene and Skellysolve C gave the compound melting at 157° to 158.5° C.
Name
p-nitrobenzoic acid phenylhydrazide
Quantity
12.86 g
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reactant
Reaction Step One
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0.05 mol
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reactant
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ice
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0.17 mol
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Name
p-nitrobenzoyl chloride (dichlorophosphinyl)phenylhydrazone
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solvent
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